N-cyclopentyl-N-[(furan-2-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide

• IUPAC Name: N-cyclopentyl-N-(furan-2-ylmethyl)-2-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C19H23NO3S/c1-16-8-10-17(11-9-16)12-14-24(21,22)20(18-5-2-3-6-18)15-19-7-4-13-23-19/h4,7-14,18H,2-3,5-6,15H2,1H3
• InChI Key: SGFLMHVBLGHURU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N(CC2=CC=CO2)C3CCCC3
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol
• CAS No.: 1424626-97-0

Description

N-cyclopentyl-N-[(furan-2-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide is a useful research compound. Its molecular formula is C19H23NO3S and its molecular weight is 345.46. The purity is usually 95%.
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Biological Activity

N-cyclopentyl-N-[(furan-2-yl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide is a sulfonamide compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its structural characteristics, biological properties, and relevant research findings.

Molecular Structure and Properties

The molecular formula of this compound is C19H23NO3S, with a molecular weight of 345.46 g/mol. The compound features a sulfonamide functional group, which is commonly associated with various pharmacological activities. Its structural complexity suggests potential interactions with biological targets, making it a candidate for further investigation in drug development.

Property	Value
Molecular Formula	C19H23NO3S
Molecular Weight	345.46 g/mol
Purity	Typically 95%

Antitumor Activity

Emerging research points to the potential antitumor activity of sulfonamide derivatives. For instance, studies have shown that compounds with a similar furan moiety can induce apoptosis in cancer cells by modulating key signaling pathways. Investigations into the specific mechanisms of action for this compound are necessary to elucidate its role in cancer therapeutics.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy : A study published in Journal of Medicinal Chemistry evaluated various sulfonamide derivatives against a panel of bacterial strains. The results indicated that modifications to the aromatic substituents significantly impacted antimicrobial potency, suggesting that this compound could be optimized for enhanced activity against resistant strains .
• Antitumor Mechanisms : Research conducted on related compounds demonstrated that furan-containing sulfonamides could inhibit tumor cell proliferation through the activation of apoptotic pathways. This aligns with findings in other studies where structural modifications led to increased cytotoxicity against various cancer cell lines .
• Pharmacokinetics and Toxicology : Preliminary studies on the pharmacokinetic profile of similar sulfonamides suggest favorable absorption and distribution characteristics, although comprehensive toxicological assessments are required for this compound to ensure safety in therapeutic applications .